Cas no 1012880-01-1 (4-Bromo-1-cyclopentyl-1H-pyrazole)

4-Bromo-1-cyclopentyl-1H-pyrazole structure
1012880-01-1 structure
Product Name:4-Bromo-1-cyclopentyl-1H-pyrazole
CAS No:1012880-01-1
MF:C8H11BrN2
MW:215.090340852737
MDL:MFCD12824331
CID:1086043
PubChem ID:51892122
Update Time:2025-04-20

4-Bromo-1-cyclopentyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-cyclopentyl-1H-pyrazole
    • 4-bromo-1-cyclopentylpyrazole
    • DTXSID50680210
    • MFCD12824331
    • AKOS010259233
    • BS-19088
    • SCHEMBL574364
    • 4-bromo-1-cyclopentyl-1 H-pyrazole
    • DA-21253
    • F2147-7072
    • G62333
    • Z733308568
    • 1H-Pyrazole, 4-bromo-1-cyclopentyl-
    • DDMLTVXCHRGCFK-UHFFFAOYSA-N
    • 1012880-01-1
    • CS-0208981
    • MDL: MFCD12824331
    • Inchi: 1S/C8H11BrN2/c9-7-5-10-11(6-7)8-3-1-2-4-8/h5-6,8H,1-4H2
    • InChI Key: DDMLTVXCHRGCFK-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)C1CCCC1

Computed Properties

  • Exact Mass: 214.01100
  • Monoisotopic Mass: 214.01056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 2.76070

4-Bromo-1-cyclopentyl-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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